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Compound of Interest

Compound Name: alpha-Methylcinnamic acid

Cat. No.: B074854 Get Quote

Introduction
The Perkin reaction, first described by William Henry Perkin in 1868, is a robust method for the

synthesis of α,β-unsaturated aromatic acids.[1][2] The reaction facilitates the condensation of

an aromatic aldehyde with an acid anhydride, using an alkali salt of the corresponding acid as

a weak base catalyst.[2][3] This application note details the synthesis of α-Methylcinnamic acid,

a derivative of cinnamic acid, by reacting benzaldehyde with propanoic anhydride in the

presence of sodium propionate. This compound serves as a valuable intermediate in the

development of pharmaceuticals, fragrances, and other specialty chemicals.

The protocol provided outlines the necessary reagents, conditions, and work-up procedures for

researchers, chemists, and professionals in drug development.

Data Presentation
The key quantitative parameters for the synthesis of α-Methylcinnamic acid via the Perkin

reaction are summarized below. These values are based on typical laboratory procedures and

may be optimized for scale and desired purity.
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Parameter Value Reference

Reactants

Benzaldehyde Molar Ratio: 1.0 General Protocol

Propanoic Anhydride Molar Ratio: ~1.5 General Protocol

Sodium Propionate

(anhydrous)
Molar Ratio: ~1.0 [4]

Reaction Conditions

Temperature 170-180 °C [5]

Reaction Time 4-8 hours [5][6]

Product Information

Product Name α-Methylcinnamic acid

Molecular Formula C₁₀H₁₀O₂

Molecular Weight 162.19 g/mol

Expected Yield 65-75% [7]

Appearance
White to off-white crystalline

powder

Reaction Mechanism and Experimental Workflow
The synthesis of α-Methylcinnamic acid proceeds through a well-understood mechanism and a

systematic experimental workflow, which are illustrated below.
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Reactants

Reaction Steps

Benzaldehyde

2. Nucleophilic Attack:
Enolate attacks benzaldehyde

carbonyl.

Propanoic Anhydride

1. Enolate Formation:
Propionate deprotonates

propanoic anhydride.

Propionate Ion
(from Sodium Propionate)

Carbanion
(Enolate) 3. Intermediate Formation:

Alkoxide intermediate is formed.
4. Elimination (Dehydration):

Loss of water molecule.

5. Hydrolysis:
Final hydrolysis yields the

α,β-unsaturated acid.

α-Methylcinnamic
Acid
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Start

1. Reaction Setup
Combine benzaldehyde,
propanoic anhydride, and

sodium propionate in a flask.

2. Heating
Heat the mixture to 170-180 °C

under reflux for 4-8 hours.

3. Work-up
Pour hot mixture into water.

Add Na₂CO₃ solution to form
the soluble sodium salt.

4. Filtration (Hot)
Filter the hot solution to remove

any resinous byproducts.

5. Precipitation
Cool filtrate and acidify with

concentrated HCl to precipitate
the product.

6. Isolation
Collect crude product by

vacuum filtration. Wash with
cold water.

7. Purification
Recrystallize the crude solid from

an ethanol/water mixture.

End
(Pure α-Methylcinnamic Acid)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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